Cas no 85426-86-4 (6-Amino-2,5-dihydro-2-(b-D-ribofuranosyl)-4H-pyrazolo[3,4-d]pyrimidin-4-one)

6-Amino-2,5-dihydro-2-(b-D-ribofuranosyl)-4H-pyrazolo[3,4-d]pyrimidin-4-one structure

85426-86-4 structure

Product Name:6-Amino-2,5-dihydro-2-(b-D-ribofuranosyl)-4H-pyrazolo[3,4-d]pyrimidin-4-one

CAS No:85426-86-4

MF:C₁₀H₁₃N₅O₅

MW:283.240721464157

CID:5064794

Update Time:2026-03-01

6-Amino-2,5-dihydro-2-(b-D-ribofuranosyl)-4H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 6-Amino-2,5-dihydro-2-(b-D-ribofuranosyl)-4H-pyrazolo[3,4-d]pyrimidin-4-one
- 6-Amino-1,2-dihydro-2-β-D-ribofuranosyl-4H-pyrazolo[3,4-d]pyrimidin-4-one (ACI)
- Inchi： 1S/C10H13N5O5/c11-10-12-7-3(8(19)13-10)1-15(14-7)9-6(18)5(17)4(2-16)20-9/h1,4-6,9,16-18H,2H2,(H3,11,12,13,14,19)/t4-,5-,6-,9-/m1/s1
- InChI Key： UQOZONYDWLYVEP-MWKIOEHESA-N
- SMILES： O[C@@H]1[C@H](O)[C@@H](CO)O[C@H]1N1C=C2C(N=C(N=C2N1)N)=O

Computed Properties

Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 446
XLogP3: -2.8
Topological Polar Surface Area: 155

6-Amino-2,5-dihydro-2-(b-D-ribofuranosyl)-4H-pyrazolo[3,4-d]pyrimidin-4-one Production Method

Production Method 1

14215-97-5

100644-67-5

85426-86-4

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Acetonitrile ; 15 min, 95 °C
2.1 Reagents: Sodium methoxide Solvents: Methanol , Tetrahydrofuran ; rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized
3.1 Reagents: Sodium hydroxide Solvents: Water ; overnight, rt

Reference

Investigation of 8-aza-7-deazapurine nucleoside derivatives

Ren, Hang; et al, Molecules, 2019, 24(5), 983/1-983/18

Production Method 2

85426-86-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; overnight, rt

Reference

Investigation of 8-aza-7-deazapurine nucleoside derivatives

Ren, Hang; et al, Molecules, 2019, 24(5), 983/1-983/18

Production Method 3

85426-86-4

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol , Tetrahydrofuran ; rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized
2.1 Reagents: Sodium hydroxide Solvents: Water ; overnight, rt

Reference

Investigation of 8-aza-7-deazapurine nucleoside derivatives

Ren, Hang; et al, Molecules, 2019, 24(5), 983/1-983/18